Cas no 1018287-36-9 (1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one)

• Product Name: 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one
• CAS No: 1018287-36-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD10016587
• CID: 1130337
• PubChem ID: 28707155
• Update Time: 2025-06-11

1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-amino-3,4-dihydro-2H-quinolin-1-yl)-2-methylpropan-1-one
• F2189-0233
• PRO125
• MolPort-008-448-411
• 1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-amine
• 1-Propanone, 1-(7-amino-3,4-dihydro-1(2H)-quinolinyl)-2-methyl-
• 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one
• 1018287-36-9
• 1-(7-amino-3,4-dihydroquinolin-1(2H)-yl)-2-methylpropan-1-one
• EN300-238750
• DTXSID80651574
• AKOS011548143

• MDL： MFCD10016587
• Inchi： 1S/C13H18N2O/c1-9(2)13(16)15-7-3-4-10-5-6-11(14)8-12(10)15/h5-6,8-9H,3-4,7,14H2,1-2H3
• InChI Key： QEWJDPSYOVEFKL-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C2C=C(C=CC=2CCC1)N

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 462.2±45.0 °C at 760 mmHg
• Flash Point: 233.3±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one

Introduction to 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one (CAS No. 1018287-36-9)

The compound 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one, identified by the CAS number 1018287-36-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both a tetrahydroquinoline core and an amino functional group makes it a versatile scaffold for designing novel bioactive agents.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of tetrahydroquinoline derivatives in the development of small-molecule inhibitors targeting various biological pathways. The structural motif of tetrahydroquinoline is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. The incorporation of an amino group into this scaffold further enhances its pharmacological profile by introducing additional opportunities for hydrogen bonding and electrostatic interactions with biological macromolecules.

The compound 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one (CAS No. 1018287-36-9) has been studied for its potential role in modulating pathways associated with neurological disorders. Preliminary in vitro studies have demonstrated its ability to interact with specific enzymes and receptors involved in neurotransmitter synthesis and signaling. These interactions suggest that the compound may exhibit therapeutic effects in conditions such as depression, anxiety, and neurodegenerative diseases. The methylpropan-1-one moiety present in the molecule contributes to its lipophilicity, which is a critical factor in determining its ability to cross the blood-brain barrier—a key consideration for central nervous system (CNS) drug candidates.

In the context of drug discovery, the synthesis and characterization of this compound have been refined through advanced organic synthesis techniques. The development of efficient synthetic routes has enabled researchers to produce high-purity samples suitable for detailed pharmacological evaluation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the molecular structure and confirm the identity of 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one (CAS No. 1018287-36-9).

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can explore a wide range of pharmacological profiles. For instance, replacing the amino group with other heterocyclic moieties or altering the length and nature of the alkyl side chain could lead to compounds with enhanced potency or selectivity. Such modifications are often guided by computational modeling and virtual screening techniques, which allow researchers to predict how structural changes will affect biological activity.

The integration of machine learning algorithms into drug discovery workflows has accelerated the process of identifying promising candidates like 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one (CAS No. 1018287-36-9). These algorithms can analyze vast datasets containing structural and pharmacological information to identify patterns that correlate with biological activity. By leveraging such tools, researchers can prioritize compounds for experimental validation more efficiently than traditional methods alone.

Preclinical studies have begun to explore the safety and efficacy profile of this compound in animal models. Initial findings suggest that it exhibits moderate solubility in aqueous solutions but demonstrates good oral bioavailability due to its favorable lipophilic properties. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methylpropan-1-one (CAS No. 1018287-36-9) interacts with target proteins at an atomic level. These studies have helped refine its structure to optimize binding affinity while minimizing off-target effects—a critical balance in drug development.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it modulates biological pathways will provide a foundation for developing combination therapies that enhance therapeutic outcomes while reducing side effects. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active drug within the body—could open new avenues for treatment strategies.

The broader implications of this research extend beyond individual compounds like 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-y l)-2-methylpropan - 1 - one (CAS No. 1018287 - 36 - 9) . They reflect ongoing advancements in synthetic chemistry , computational biology , and pharmacology that are collectively reshaping how new drugs are discovered and developed . As these technologies continue to evolve , so too will our ability to design molecules with tailored biological activities .

In conclusion , 1 - ( 7 - amino - 1 , 2 , 3 , 4 - tetrahydroquinolin - 1 - yl ) - 2 - methylpropan - 1 - one ( CAS No . 1018287 - 36 - 9) represents a promising candidate for further pharmaceutical development . Its unique structural features , combined with preliminary evidence of biological activity , position it as a valuable asset in ongoing efforts to address unmet medical needs . As research progresses , this compound will likely play an important role in shaping future therapeutic strategies across multiple disease areas.